Cas no 78704-49-1 ((4-Chlorophenylethynyl)trimethylsilane)

• Product Name: (4-Chlorophenylethynyl)trimethylsilane
• CAS No: 78704-49-1
• MF: C₁₁H₁₃ClSi
• MW: 208.759423017502
• MDL: MFCD03427267
• CID: 553426
• PubChem ID: 24880100
• Update Time: 2025-09-23

(4-Chlorophenylethynyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-4-[2-(trimethylsilyl)ethynyl]-
• (2-(4-chlorophenyl)ethynyl)trimethylsilane
• (4-CHLOROPHENYLETHYNYL)TRIMETHYLSILANE
• ((4-chlorophenyl)ethynyl)trimethylsilane
• 1-(4-chlorophenyl)-2-trimethylsilylacetylene
• 1-[(trimethylsilyl)ethynyl]-4-chlorobenzene
• 2(4-chlorophenyl)-1-trimethylsilylethyne
• chloro-4-trimethylsilylethynylbenzene
• trimethylsilyl-4-chlorophenylacetylene
• 1-(4-Chlorophenyl)-2-(trimethylsilyl)acetylene
• 1-(Trimethylsilyl)-2-(4-chlorophenyl)ethyne
• 1-Chloro-4-[(trimethylsilyl)ethynyl]benzene
• 4-Chlorophenyl(trimethylsilyl)ethyne
• Trimethylsilyl(4-chlorophenyl)acetylene
• SCHEMBL3347257
• AMY42155
• HVIHXUCWKNRJTC-UHFFFAOYSA-N
• (4-Chloro-phenylethynyl)-trimethyl-silane
• J-501388
• 2-(4-chlorophenyl)ethynyl-trimethylsilane
• 2(4'-chlorophenyl)-1-trimethylsilylethyne
• MFCD03427267
• (4-Chlorophenylethynyl)trimethylsilane, 97%
• 78704-49-1
• AKOS005216819
• FT-0685641
• A923551
• DTXSID80391584
• F71448
• [2-(4-chlorophenyl)ethynyl]trimethylsilane
• (4-Chlorophenylethynyl)trimethylsilane

• MDL： MFCD03427267
• Inchi： 1S/C11H13ClSi/c1-13(2,3)9-8-10-4-6-11(12)7-5-10/h4-7H,1-3H3
• InChI Key： HVIHXUCWKNRJTC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C#C[Si](C)(C)C

Computed Properties

• Exact Mass: 208.04800
• Monoisotopic Mass: 208.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.03±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 47-51 °C (lit.)
• Boiling Point: 231.2±32.0 ºC (760 Torr),
• Flash Point: Degrees Fahrenheit:219.2°F
  Degrees Celsius:104°C
  
• Refractive Index: 1.519
• Solubility: Insuluble (1.9E-3 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 3.56890
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

(4-Chlorophenylethynyl)trimethylsilane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：22-24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes